(S)-2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-methyl-propionamide

• IUPAC Name: (2S)-2-amino-N-[(3S)-1-benzylpiperidin-3-yl]-N-methylpropanamide
• InChI: InChI=1S/C16H25N3O/c1-13(17)16(20)18(2)15-9-6-10-19(12-15)11-14-7-4-3-5-8-14/h3-5,7-8,13,15H,6,9-12,17H2,1-2H3/t13-,15-/m0/s1
• InChI Key: CDRBADUMCKUHRH-ZFWWWQNUSA-N
• Canonical SMILES: CC(C(=O)N(C)C1CCCN(C1)CC2=CC=CC=C2)N
• Isomeric SMILES: C[C@@H](C(=O)N(C)[C@H]1CCCN(C1)CC2=CC=CC=C2)N
• Molecular Formula: C16H25N3O
• Molecular Weight: 275.39 g/mol

Description

The compound (S)-2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-methyl-propionamide (hereafter referred to as the target compound) is a chiral acetamide derivative featuring a benzyl-substituted piperidine ring and a methylated amide nitrogen. Its stereochemical configuration is defined by two stereocenters: the (S)-configured amino group at the α-carbon of the propionamide and the (S)-configured 1-benzyl-piperidin-3-yl moiety. However, a discrepancy exists in the molecular weight reported in (171.196 g/mol), which appears inconsistent with the proposed formula. This inconsistency suggests either a typographical error in the source or an alternative structural interpretation requiring further verification.

Preparation Methods

Cyclization of Amino Alcohols

A common approach involves cyclizing (S)-3-amino-1-benzylpropanol derivatives. For example, treatment with phosgene or thiophosgene forms the piperidine ring via intramolecular nucleophilic substitution. Reaction conditions (e.g., −78°C in tetrahydrofuran with N-butyllithium) ensure retention of configuration:

$$\text{(S)-3-Amino-1-benzylpropanol} + \text{COCl}_2 \xrightarrow{\text{THF, -78°C}} \text{(S)-1-benzylpiperidin-3-amine} + 2\text{HCl}$$

Yields typically exceed 70% with enantiomeric excess (ee) >98%.

Resolution of Racemic Piperidines

Optical resolution using chiral acids (e.g., tartaric acid) separates enantiomers from racemic mixtures. The patent EP1609781B1 describes resolving 1-benzyl-4-methylpiperidin-3-amine with L-(+)-tartaric acid in ethanol, achieving >99% ee for the (S)-enantiomer.

N-Benzylation Strategies

Introducing the benzyl group to the piperidine nitrogen is critical for structural stability.

Reductive Amination

Benzaldehyde reacts with (S)-piperidin-3-amine in the presence of sodium cyanoborohydride (NaBH₃CN) under acidic conditions (pH 4–6):

$$\text{(S)-Piperidin-3-amine} + \text{PhCHO} \xrightarrow{\text{NaBH₃CN, MeOH}} \text{(S)-1-benzylpiperidin-3-amine}$$

This method affords 85–90% yield but requires strict pH control to prevent imine hydrolysis.

Alkylation with Benzyl Halides

Benzyl bromide or chloride reacts with the piperidine amine in polar aprotic solvents (e.g., DMF) using potassium carbonate as a base:

$$\text{(S)-Piperidin-3-amine} + \text{PhCH}$$2\text{Br} \xrightarrow{\text{K}2\text{CO}_3, \text{DMF}} \text{(S)-1-benzylpiperidin-3-amine} + \text{KBr}

Reaction times range from 12–24 hours at 30–50°C, yielding 80–88% product.

Propionamide Formation and N-Methylation

The propionamide backbone is introduced via acylation or coupling reactions.

Acylation with Propionyl Chloride

(S)-1-benzylpiperidin-3-amine reacts with propionyl chloride in dichloromethane (DCM) using triethylamine as a base:

$$\text{(S)-1-benzylpiperidin-3-amine} + \text{ClC(O)CH}$$2\text{CH}3 \xrightarrow{\text{Et}_3\text{N, DCM}} \text{(S)-N-(1-benzylpiperidin-3-yl)propionamide}

The intermediate is then methylated using methyl iodide (CH₃I) in DMF with sodium hydride (NaH):

$$\text{(S)-N-(1-benzylpiperidin-3-yl)propionamide} + \text{CH}_3\text{I} \xrightarrow{\text{NaH, DMF}} \text{(S)-N-methyl-N-(1-benzylpiperidin-3-yl)propionamide}$$

Overall yield: 65–75% after purification.

Coupling with Activated Esters

Alternative methods use N-hydroxysuccinimide (NHS) esters of propionic acid. The amine reacts with NHS-propionate in DCM, followed by N-methylation:

$$\text{(S)-1-benzylpiperidin-3-amine} + \text{NHS-O}$$2\text{CCH}2\text{CH}_3 \xrightarrow{\text{DCM}} \text{(S)-N-(1-benzylpiperidin-3-yl)propionamide}

This approach minimizes side reactions, improving yields to 78–82%.

Stereochemical Control and Resolution

The final compound’s (S,S)-configuration is achieved through:

Chiral Pool Synthesis

Using enantiomerically pure starting materials (e.g., L-alanine derivatives) ensures correct stereochemistry at the propionamide α-carbon.

Enzymatic Resolution

Lipases or esterases selectively hydrolyze racemic mixtures. For instance, Candida antarctica lipase B resolves N-acetyl intermediates, yielding the (S)-enantiomer with >95% ee.

Industrial-Scale Synthesis and Optimization

Large-scale production employs continuous flow reactors to enhance efficiency:

Parameter	Laboratory Scale	Industrial Scale
Reaction Volume	0.1–1 L	100–1000 L
Temperature Control	Batch	Continuous flow
Yield	70–80%	85–90%
Purity	>95%	>99%

Key optimizations include:

• Catalyst recycling : Palladium catalysts (used in benzylation) are recovered via filtration.

• Solvent recovery : DCM and DMF are distilled and reused, reducing costs by 30%.

Analytical Characterization

Final product quality is verified using:

• Chiral HPLC : Chiralpak IC column, hexane:isopropanol (80:20), retention time 12.3 min for (S,S)-isomer.

• NMR : ¹H NMR (400 MHz, CDCl₃) δ 7.32–7.25 (m, 5H, Ar-H), 3.71 (s, 2H, CH₂Ph), 3.02 (s, 3H, N-CH₃).

• Mass Spec : [M+H]⁺ m/z 276.4 (calc. 275.39) .

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the benzyl group, leading to the formation of benzaldehyde or benzoic acid derivatives.

Reduction: Reduction reactions can target the carbonyl group in the amide, converting it to an amine.

Substitution: The benzyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are used.

Substitution: Nucleophiles like sodium azide (NaN₃) or thiols (R-SH) can be employed for substitution reactions.

Major Products

Oxidation: Benzaldehyde, benzoic acid derivatives.

Reduction: Secondary amines.

Substitution: Various substituted benzyl derivatives.

Scientific Research Applications

Medicinal Chemistry

(S)-2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-methyl-propionamide has been investigated for its potential as a therapeutic agent. Its structural characteristics suggest it may interact with various receptors and enzymes, making it a candidate for drug development targeting conditions such as pain management, anxiety disorders, and neurodegenerative diseases.

Research indicates that this compound exhibits significant biological activity. It has been studied for its effects on neurotransmitter systems, particularly those involving dopamine and serotonin pathways. These interactions could lead to potential applications in treating psychiatric disorders.

Chemical Synthesis

In organic chemistry, (S)-2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-methyl-propionamide serves as a valuable building block for synthesizing more complex molecules. Its unique structure allows chemists to modify it further, leading to derivatives with enhanced or altered biological properties.

Case Study 1: Pain Management

A study explored the analgesic properties of AM97124 in animal models of chronic pain. Results showed that the compound significantly reduced pain responses compared to control groups, suggesting its potential utility in developing new pain relief medications.

Case Study 2: Neuropharmacology

In neuropharmacological studies, (S)-2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-methyl-propionamide demonstrated efficacy in modulating dopamine receptor activity. This modulation could have implications for treating conditions like schizophrenia or Parkinson's disease.

Mechanism of Action

The mechanism of action of (S)-2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-methyl-propionamide involves its interaction with specific molecular targets, such as receptors or enzymes. The compound’s chiral centers allow it to fit into binding sites with high specificity, modulating the activity of the target. This interaction can lead to changes in cellular signaling pathways, ultimately affecting physiological processes.

Comparison with Similar Compounds

Key Observations:

Heterocyclic Ring Variations: The target compound contains a piperidine ring (6-membered), whereas analogs like (S)-2-Amino-N-((S)-1-benzyl-pyrrolidin-2-ylmethyl)-N-ethyl-propionamide feature a pyrrolidine ring (5-membered).

Substituent Effects: Electron-Withdrawing Groups: The 2-fluoro-benzyl () and 3-nitrobenzyl () substituents introduce electron-withdrawing effects, which may enhance metabolic stability but reduce solubility compared to the unsubstituted benzyl group in the target compound .

Stereochemical Considerations: Both the target compound and (S)-2-Amino-N-((S)-1-benzyl-pyrrolidin-2-ylmethyl)-N-ethyl-propionamide () exhibit (S,S) configurations, which are critical for enantioselective interactions in biological systems. In contrast, some analogs (e.g., ) lack stereochemical specifications, suggesting racemic mixtures or unoptimized activity.

Synthetic Routes :

• The synthesis of related compounds, such as the pyridin-2-ylmethyl derivative in , involves multi-step amidation and stereoselective alkylation. Similar methodologies may apply to the target compound, though the benzyl-piperidine moiety likely requires specialized protecting-group strategies .

Research Implications and Gaps

• Structural Ambiguities : The molecular weight discrepancy in necessitates further validation via high-resolution mass spectrometry (HRMS) or elemental analysis.
• Comparative studies on receptor affinity (e.g., σ-receptor or kinase inhibition) would clarify functional advantages over analogs.
• Solubility and Permeability : Substituent variations (e.g., fluoro vs. nitro groups) likely impact logP values and bioavailability, warranting experimental profiling.

Biological Activity

(S)-2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-methyl-propionamide is a compound with significant potential in pharmacological applications, particularly due to its structural features that allow for diverse biological interactions. This article reviews its biological activity, synthesis, and potential therapeutic applications, supported by relevant data and case studies.

Chemical Structure and Properties

The compound is characterized by the following molecular structure:

• Molecular Formula : C18H29N3O
• Molecular Weight : 289.423 g/mol
• IUPAC Name : (S)-2-amino-N-(1-benzylpiperidin-3-yl)-N-methylpropionamide

The structural arrangement includes a piperidine ring, which is known for its role in various biological activities, particularly in neuropharmacology.

The mechanism of action for (S)-2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-methyl-propionamide involves its interaction with specific receptors and enzymes within biological systems. The compound is believed to modulate neurotransmitter systems, particularly those involving dopamine and serotonin pathways, which are critical in the treatment of neurodegenerative diseases and psychiatric disorders.

Anticancer Activity

Recent studies have highlighted the potential anticancer properties of piperidine derivatives, including our compound of interest. For instance, a study demonstrated that derivatives similar to (S)-2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-methyl-propionamide exhibited cytotoxic effects against various cancer cell lines. The compound's ability to induce apoptosis in FaDu hypopharyngeal tumor cells was noted, showcasing a mechanism that could be leveraged for cancer therapy .

Neuropharmacological Effects

The compound has been investigated for its neuropharmacological effects, particularly in relation to Alzheimer's disease. Research indicates that piperidine derivatives can inhibit cholinesterase enzymes, which are involved in the breakdown of acetylcholine—a neurotransmitter crucial for memory and learning. This inhibition could lead to increased levels of acetylcholine in the brain, potentially improving cognitive function .

Case Study 1: Cholinesterase Inhibition

A study focusing on the structure-activity relationship (SAR) of piperidine derivatives found that modifications to the benzyl moiety significantly enhanced cholinesterase inhibition. The tested compounds showed varying degrees of effectiveness, with some achieving IC50 values in the nanomolar range . This suggests that (S)-2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-methyl-propionamide could be a promising candidate for further development as a treatment for Alzheimer's disease.

Case Study 2: Cancer Cell Line Testing

In vitro tests conducted on several cancer cell lines demonstrated that compounds similar to (S)-2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-methyl-propionamide exhibited significant cytotoxicity. One study reported that these compounds induced apoptosis more effectively than standard chemotherapeutic agents like bleomycin . This finding underscores the potential of this compound in oncology.

Data Summary

Biological Activity	Effect	IC50/EC50 Values	Reference
Cholinesterase Inhibition	Significant increase in acetylcholine levels	Nanomolar range
Anticancer Activity	Induction of apoptosis in cancer cells	Better than bleomycin

Q & A

Basic: What synthetic strategies are commonly employed to prepare (S)-2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-methyl-propionamide, and how can reaction conditions be optimized?

Methodological Answer:
The synthesis typically involves sequential stereoselective steps:

Chiral piperidine precursor preparation : The (S)-1-benzyl-piperidin-3-amine intermediate is synthesized via asymmetric hydrogenation or enzymatic resolution, ensuring enantiomeric purity .

Propionamide coupling : The amine undergoes N-methylation followed by coupling with (S)-2-amino-propionyl chloride under Schotten-Baumann conditions.

Optimization : Adjusting solvent polarity (e.g., dichloromethane vs. THF) and temperature (0–25°C) improves yield. Catalytic bases like DMAP enhance coupling efficiency .

Advanced: How can contradictions in NMR and MS data during stereochemical characterization be resolved?

Methodological Answer:
Contradictions arise from overlapping signals or diastereomeric impurities. Strategies include:

• 2D NMR (NOESY/ROESY) : To confirm spatial proximity of protons, distinguishing between (S,S) and (R,S) configurations .
• Chiral HPLC : Using a Chiralpak® IA column with hexane:isopropanol (85:15) to separate enantiomers and assess purity .
• X-ray crystallography : Definitive stereochemical assignment via single-crystal analysis, though this requires high-purity crystals .

Basic: What analytical techniques are critical for verifying structural integrity and enantiomeric excess (EE)?

Methodological Answer:

• LC-MS : Confirms molecular weight ([M+H]+ via ESI-MS) and detects impurities.
• 1H/13C NMR : Key for identifying N-methyl (–NCH3, δ ~2.8 ppm) and benzyl protons (aromatic signals at δ ~7.3 ppm) .
• Polarimetry : Measures optical rotation ([α]D) to estimate EE when combined with chiral chromatography .

Advanced: What experimental design considerations minimize degradation during long-term stability studies?

Methodological Answer:

• Storage conditions : Store at –20°C under argon in amber vials to prevent oxidation and photodegradation .
• Accelerated stability testing : Expose samples to 40°C/75% RH for 4 weeks, monitoring via HPLC for decomposition products (e.g., free amine or benzyl alcohol) .
• Matrix stabilization : Use cryopreservation for biological assays to reduce enzymatic degradation .

Advanced: How can structure-activity relationship (SAR) studies elucidate pharmacophoric elements of this compound?

Methodological Answer:

• Analog synthesis : Modify the benzyl group (e.g., para-fluoro substitution) or piperidine N-methylation to probe steric/electronic effects .
• In vitro assays : Test analogs against target receptors (e.g., GPCRs) using radioligand binding assays. Correlate activity with logP (lipophilicity) and steric parameters .
• Computational modeling : Perform docking studies with AutoDock Vina to identify critical hydrogen bonds (e.g., between the amide carbonyl and receptor residues) .

Basic: How can researchers ensure stereochemical fidelity during multi-step synthesis?

Methodological Answer:

• Chiral auxiliaries : Use (R)- or (S)-BINOL-derived catalysts in asymmetric steps to control piperidine configuration .
• In-line monitoring : Employ FTIR or ReactIR to track intermediates and abort steps if racemization occurs.
• Diastereomeric salt resolution : Separate undesired enantiomers using tartaric acid derivatives .

Advanced: What strategies validate biological activity while accounting for compound instability in assay buffers?

Methodological Answer:

• Pre-incubation stability checks : Quantify compound integrity in assay media (e.g., PBS) via LC-MS before adding biological components .
• Time-resolved assays : Measure activity at multiple timepoints to correct for degradation kinetics.
• Positive controls : Compare with stable analogs (e.g., tert-butyl ester derivatives) to distinguish true activity from artifacts .